![molecular formula C15H15NO3 B2460534 2-{[(2-Hydroxy-5-methylphenyl)methyl]amino}benzoic acid CAS No. 92841-28-6](/img/structure/B2460534.png)
2-{[(2-Hydroxy-5-methylphenyl)methyl]amino}benzoic acid
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Overview
Description
2-{[(2-Hydroxy-5-methylphenyl)methyl]amino}benzoic acid, also known as salicylamide, is a widely used compound in the field of medicinal chemistry. It is a derivative of salicylic acid and has been extensively studied for its pharmacological properties. Salicylamide is used as an analgesic and antipyretic agent and is also known for its anti-inflammatory and antiplatelet effects.
Scientific Research Applications
- Biological Activity Monitoring : N-methacryloyloxy-5-aminosalicylic acid (MASA), a derivative of our compound, has been used as an adhesive primer in restorative resin systems. Researchers have studied changes in NMR-chemical shifts (delta H) and the differential scanning calorimetry (DSC) phase transition temperature ™ to monitor its biological activity .
- Schiff Bases : Schiff bases derived from 2-hydroxy-1-naphthaldehyde, which includes our compound, have been employed as chelating ligands in coordination chemistry. These ligands play a crucial role in metal-ion coordination and catalysis .
- Reference Standards : Our compound is used as a reference standard for pharmaceutical testing. Its high quality ensures accurate results in various analytical and pharmacological studies .
Adhesive Primers in Restorative Resin Systems
Chelating Ligands in Coordination Chemistry
Pharmaceutical Testing
Chemical Properties and Structure
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body, influencing biochemical pathways .
Mode of Action
It’s known that the compound’s hydroxy and amino groups could potentially form hydrogen bonds with its targets, leading to changes in their activity . The benzoic acid moiety might also play a role in the interaction with its targets .
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways, including metabolic and signaling pathways .
Pharmacokinetics
The compound’s molecular weight (25728 g/mol ) suggests that it could potentially be absorbed in the body. The presence of both hydrophilic (amino and hydroxy groups) and lipophilic (benzene rings) parts in the molecule might influence its distribution and metabolism .
Result of Action
Based on its structure, it could potentially influence cellular processes by interacting with various enzymes and receptors .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability. For instance, the compound’s stability might be affected by exposure to light or high temperatures .
properties
IUPAC Name |
2-[(2-hydroxy-5-methylphenyl)methylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10-6-7-14(17)11(8-10)9-16-13-5-3-2-4-12(13)15(18)19/h2-8,16-17H,9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRPFWTFAPOLYSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)CNC2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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